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Type

Key Composition
Entrapment
Efficiency
(EE%)

Particle
Size (nm)

Zeta
Potential
(mV)

Ex Vivo
Permeation
Results

Primary
Reference

Leciplex
(FCN-LPX)
[1]

Soybean

phosphatidylcholine,
Cationic surfactant

(DDAB/CTAB)

82.74% ±

0.67%

189.95 ±

2.90

+41.35 ±

2.62

3.3-fold

higher
transcorneal

permeation
vs. drug

suspension
[1]

(Nemr et

al., 2025)

Novasomes
[2]

Stearic acid,
Cholesterol, Span

80

94.31% 197.05 -66.95 527.98
µg/cm² total

permeation
[2]

(Albash et
al., 2022)

Terpesomes
[3]

Phospholipid,
Terpenes (e.g.,

Eugenol),
Stearylamine

(charge inducer)

79.02% ±
2.35%

287.25 ±
9.55

+36.15 ±
1.06

Significantly
higher

corneal
retention vs.

drug
suspension

[3]

(Albash et
al., 2021)

Vaginal
Terpesomes
[4]

Terpenes,

Phospholipid,
Sodium

Information

not
specified in

sources

Information

not
specified in

sources

Information

not
specified in

sources

"Tremendous"

permeability
compared to

bilosomes

(Albash et

al., 2020)
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Deoxycholate,

Ethanol

and

suspension
[4]

Detailed Experimental Protocols

Protocol 1: Preparation of Terpesomes via Thin Film Hydration

This protocol is adapted from the development of ocular terpesomes [3].

Materials:

Drug: Fenticonazole nitrate (FTN)
Lipids: L-α-phosphatidylcholine (from egg yolk)

Penetration Enhancers: Terpenes (e.g., Eugenol, Fenchone, Limonene)
Charge Inducer: Stearylamine (SA)

Solvent: Methanol (HPLC grade)
Hydration Medium: Distilled water

Equipment:

Rotatory evaporator with a vacuum pump
Round-bottom flask

Water bath sonicator
Cooling centrifuge

Step-by-Step Method:

Weighing: Accurately weigh FTN (10 mg), phospholipid (100 mg), the selected terpene (10-30 mg),
and stearylamine (if used).

Dissolution: Transfer all components to a round-bottom flask and dissolve in 10 mL of methanol.
Film Formation: Evaporate the organic solvent using a rotatory evaporator under vacuum (60°C, 90

rpm) until a thin, dry lipid film is formed on the inner wall of the flask.
Hydration: Hydrate the dry film with 10 mL of distilled water at a temperature above the lipid's phase

transition temperature (e.g., 60°C) for 45 minutes. Use glass beads to aid in complete hydration.
Maturation: Allow the vesicle dispersion to mature overnight at 4°C.
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Size Reduction: Bath-sonicate the dispersion for 10 minutes to reduce the particle size and achieve a

more uniform distribution.

Critical Notes:

The type and amount of terpene are critical process parameters (CPPs) that significantly impact the

Critical Quality Attributes (CQAs) like EE% and particle size [3].
Incorporating a positive charge inducer like stearylamine enhances mucoadhesion to the negatively

charged corneal surface, improving retention and permeation [3].

The experimental workflow for this protocol can be visualized as follows:

Weigh Components:
FTN, Phospholipid, Terpene, Stearylamine

Dissolve in Methanol

Evaporate Solvent
(Rotary Evaporator, 60°C)

Hydrate Film with
Distilled Water (60°C)

Mature Dispersion
(Overnight, 4°C)

Bath-Sonicate
(10 minutes)

Terpesomes Dispersion
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Protocol 2: Ex Vivo Corneal Permeation Study Using Franz Diffusion
Cells

This protocol is standardized across multiple studies for ocular formulations [1] [2].

Materials:

Biological Membrane: Freshly excised rabbit corneas.
Apparatus: Franz diffusion cells with a specific effective diffusion area (e.g., 0.785 cm²).

Receptor Medium: Simulated tear fluid (pH ~7.4) or phosphate-buffered saline (PBS), maintained at
37±1°C with continuous stirring.

Sample: Optimized nanosystem dispersion (e.g., Novasomes, Terpesomes) and a control (FTN
suspension).

Equipment:

Franz diffusion cell apparatus

Thermostated water bath
HPLC system with UV detector or Spectrophotometer

Step-by-Step Method:

Cornea Preparation: Excise the corneas from rabbit eyes and carefully mount each one between the
donor and receptor compartments of the Franz cell, with the epithelial side facing the donor

compartment.
Receptor Setup: Fill the receptor compartment with the receptor medium, ensuring no air bubbles are

trapped. Maintain the system at 37±1°C.
Donor Application: Place a specific volume (e.g., 1 mL) of the FTN formulation (nanosystem or

suspension) into the donor compartment.
Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8 hours), withdraw aliquots (e.g., 1 mL)

from the receptor compartment and immediately replace with an equal volume of fresh pre-warmed
receptor medium.

Analysis: Analyze the concentration of FTN in the samples using a validated analytical method, such
as HPLC or UV spectrophotometry [5].

Data Analysis: Calculate the cumulative amount of drug permeated per unit area (µg/cm²) and plot it
against time. Determine key parameters like the steady-state flux (Jss) and enhancement ratio.

Critical Notes:

The integrity of the corneal membrane should be verified before the experiment.
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Sink conditions must be maintained in the receptor compartment throughout the study.

The workflow for the permeation study is outlined below:

Mount Cornea in
Franz Diffusion Cell

Fill Receptor with
Buffer (37°C)

Apply Test Formulation
to Donor Compartment

Withdraw Samples at
Predetermined Intervals

Analyze Drug Concentration
(HPLC/UV)

Calculate Cumulative
Permeation & Flux

Permeation Profile

Click to download full resolution via product page

Key Insights for Successful Permeation Enhancement

Address the Dual Barrier of the Cornea: The cornea has a hydrophobic epithelium and a hydrophilic

stroma. Successful nanosystems like Leciplex and Terpesomes are engineered to interact with both layers.
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Their surface charge and composition enhance penetration [1] [6].

Leverage Statistical Design for Optimization: Employ statistical experimental designs (e.g., Factorial, Box-
Behnken, Central Composite) to systematically optimize formulation parameters. This identifies the ideal

levels of critical factors like surfactant ratio, terpene type/amount, and lipid concentration to maximize
entrapment and permeation [7] [8] [3].

Prioritize Formulation Stability: Before permeation studies, ensure the physical stability of the nanosystem.
Conduct short-term stability studies and consider the impact of sterilization methods (e.g., gamma

sterilization) on critical quality attributes like particle size and Zeta Potential [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties,

express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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